2-methoxy-5-(N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)benzamide

• IUPAC Name: 2-methoxy-5-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methylsulfamoyl]benzamide
• InChI: InChI=1S/C15H15N5O6S/c1-8-5-11(19-25-8)15-18-13(26-20-15)7-17-27(22,23)9-3-4-12(24-2)10(6-9)14(16)21/h3-6,17H,7H2,1-2H3,(H2,16,21)
• InChI Key: BJXOLHNEXINZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNS(=O)(=O)C3=CC(=C(C=C3)OC)C(=O)N
• Molecular Formula: C15H15N5O6S
• Molecular Weight: 393.4 g/mol

Description

2-methoxy-5-(N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)benzamide is a useful research compound. Its molecular formula is C15H15N5O6S and its molecular weight is 393.37. The purity is usually 95%.
BenchChem offers high-quality 2-methoxy-5-(N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-5-(N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemical Decomposition and Environmental Impact

Research on sulfamethoxazole, a compound with a similar sulfamoyl group, explores its photochemical decomposition in acidic aqueous solutions, leading to various photoproducts. This study indicates the environmental persistence and degradation pathways of sulfonamide antibiotics, highlighting concerns about their environmental impact and the need for efficient removal methods from water sources (Zhou & Moore, 1994).

Corrosion Inhibition

Derivatives of 1,3,4-oxadiazole have been studied for their corrosion inhibition properties on mild steel in sulfuric acid, showing that such compounds can form protective layers on metal surfaces. This research suggests potential applications in protecting industrial machinery and infrastructure from corrosion, demonstrating the versatility of oxadiazole derivatives in materials science (Ammal, Prajila, & Joseph, 2018).

Medicinal Chemistry and Drug Design

While excluding information directly related to drug use and dosage, it's worth noting that the structural motifs found in the query compound, such as benzamide, sulfamoyl, and oxadiazole groups, are commonly explored in medicinal chemistry for their potential therapeutic properties. Research in this area focuses on discovering novel compounds with selective biological activities, contributing to the development of new therapeutic agents. For example, studies on sulfamethoxazole derivatives explore their biological activities, including antimicrobial and analgesic properties, underscoring the relevance of such compounds in drug discovery and development (Sahoo et al., 2020).